Cas no 1361859-44-0 (2-(2,3-Dichlorophenyl)-5-methylthiazole)

• Product Name: 2-(2,3-Dichlorophenyl)-5-methylthiazole
• CAS No: 1361859-44-0
• MF: C₁₀H₇Cl₂NS
• MW: 244.140279054642
• CID: 4820649
• Update Time: 2025-10-31

2-(2,3-Dichlorophenyl)-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-5-methylthiazole

• Inchi： 1S/C10H7Cl2NS/c1-6-5-13-10(14-6)7-3-2-4-8(11)9(7)12/h2-5H,1H3
• InChI Key： DPWODVNZUUSLQL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=NC=C(C)S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1

Additional information on 2-(2,3-Dichlorophenyl)-5-methylthiazole

Recent Advances in the Study of 2-(2,3-Dichlorophenyl)-5-methylthiazole (CAS: 1361859-44-0)

The compound 2-(2,3-Dichlorophenyl)-5-methylthiazole (CAS: 1361859-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazole derivative has been investigated for its role as a modulator in various biological pathways, particularly in the context of neurological disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2-(2,3-Dichlorophenyl)-5-methylthiazole as a potential antagonist for the adenosine A2A receptor. The research demonstrated that this compound exhibits high binding affinity and selectivity, making it a promising candidate for the treatment of Parkinson's disease. The study utilized molecular docking simulations and in vitro assays to validate its interaction with the receptor, providing a foundation for further drug development.

In another recent investigation, researchers examined the anti-inflammatory properties of 2-(2,3-Dichlorophenyl)-5-methylthiazole in a murine model of colitis. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that the compound significantly reduced pro-inflammatory cytokine levels and ameliorated disease symptoms. These findings suggest its potential utility in treating inflammatory bowel diseases (IBD) and other chronic inflammatory conditions.

Pharmacokinetic studies have also been conducted to assess the bioavailability and metabolic stability of 2-(2,3-Dichlorophenyl)-5-methylthiazole. A 2024 report in Drug Metabolism and Disposition highlighted its favorable oral absorption and half-life, though further optimization may be required to enhance its metabolic stability in human subjects. These insights are critical for advancing the compound into clinical trials.

In summary, recent research on 2-(2,3-Dichlorophenyl)-5-methylthiazole (CAS: 1361859-44-0) underscores its multifaceted potential in drug discovery. Its applications span neurological and inflammatory disorders, with promising preclinical data supporting its advancement. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in human trials.